Cas no 189194-13-6 (Lappaol E; 7'R-Hydroxy)
Lappaol E; 7'R-Hydroxy structure
Product Name:Lappaol E; 7'R-Hydroxy
CAS No:189194-13-6
MF:C30H34O11
MW:570.584370136261
CID:6702373
Update Time:2024-03-02
Lappaol E; 7'R-Hydroxy Chemical and Physical Properties
Names and Identifiers
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- Lappaol E; 7'R-Hydroxy
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- Inchi: 1S/C30H34O11/c1-37-24-11-16(4-7-21(24)32)10-19-20(15-40-30(19)36)28(34)17-6-9-23(26(13-17)39-3)41-27(14-31)29(35)18-5-8-22(33)25(12-18)38-2/h4-9,11-13,19-20,27-29,31-35H,10,14-15H2,1-3H3
- InChI Key: HGOIMQDHOKLUIQ-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(CC2C(=O)OCC2C(C2C=C(OC)C(OC(C(C3C=C(OC)C(O)=CC=3)O)CO)=CC=2)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 41
- XLogP3: 0.144000000000001
Lappaol E; 7'R-Hydroxy Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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